Cas no 738549-93-4 (N-methoxypyrrolidin-3-amine)

• Product Name: N-methoxypyrrolidin-3-amine
• CAS No: 738549-93-4
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD24288539
• CID: 5617674
• PubChem ID: 14478540
• Update Time: 2025-11-02

N-methoxypyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS021028645
• SCHEMBL8326075
• 738549-93-4
• EN300-2967390
• N-methoxypyrrolidin-3-amine

• MDL： MFCD24288539
• Inchi： 1S/C5H12N2O/c1-8-7-5-2-3-6-4-5/h5-7H,2-4H2,1H3
• InChI Key： DLWAIQHBNNLIPC-UHFFFAOYSA-N
• SMILES： O(C)NC1CNCC1

Computed Properties

• Exact Mass: 116.094963011g/mol
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 33.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on N-methoxypyrrolidin-3-amine

Exploring the Versatile Applications and Properties of N-methoxypyrrolidin-3-amine (CAS No. 738549-93-4)

N-methoxypyrrolidin-3-amine (CAS No. 738549-93-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This pyrrolidine derivative features a methoxy group attached to the nitrogen atom, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of novel central nervous system (CNS) therapeutics.

The compound's molecular structure, characterized by its five-membered heterocyclic ring, offers excellent opportunities for molecular modification and structure-activity relationship (SAR) studies. Recent trends in medicinal chemistry show increasing searches for "pyrrolidine-based drug candidates" and "nitrogen-containing heterocycles in pharmaceuticals," highlighting the relevance of compounds like N-methoxypyrrolidin-3-amine. Its balanced lipophilicity and hydrogen bonding capacity make it particularly suitable for designing blood-brain barrier permeable compounds.

In synthetic applications, 738549-93-4 serves as a versatile precursor for various amine-functionalized compounds. The presence of both methoxy and amine groups on the pyrrolidine scaffold allows for diverse chemical transformations, answering the growing demand for "multifunctional synthetic intermediates" in organic synthesis. Current research focuses on its use in asymmetric synthesis and catalysis, with particular interest in developing chiral auxiliaries and ligands for transition metal catalysts.

The pharmaceutical industry has shown remarkable interest in N-methoxypyrrolidin-3-amine due to its potential in addressing modern therapeutic challenges. With increasing searches for "novel psychoactive substance precursors" and "CNS drug scaffolds," this compound offers valuable possibilities while maintaining compliance with regulatory requirements. Its structural features are being explored for neurological disorder treatments, particularly in areas like neurodegenerative diseases and mood disorders, where modified pyrrolidine derivatives have shown promise.

From a chemical perspective, 738549-93-4 demonstrates interesting physicochemical properties. The compound typically appears as a colorless to pale yellow liquid with moderate solubility in common organic solvents. These characteristics, combined with its relatively stable nature under standard conditions, make it practical for laboratory use. Analytical chemists frequently search for "pyrrolidine derivative characterization" methods, emphasizing the need for detailed property profiles of compounds like N-methoxypyrrolidin-3-amine.

Recent advancements in green chemistry have also brought attention to compounds like N-methoxypyrrolidin-3-amine. With growing interest in "sustainable synthetic methods" and "eco-friendly chemical intermediates," researchers are investigating its potential in atom-economical reactions and catalytic processes. The compound's efficient synthetic accessibility and functional group compatibility position it well for these emerging applications in environmentally conscious chemical synthesis.

The commercial availability of N-methoxypyrrolidin-3-amine has expanded significantly in recent years, responding to the increasing demand from both academic research institutions and pharmaceutical development teams. Suppliers now offer various grades of this compound, from research quantities to kilogram-scale batches, addressing the needs of different market segments. Quality control remains a critical focus, with analytical techniques like HPLC, GC-MS, and NMR being essential for verifying purity and identity.

Looking toward future applications, 738549-93-4 continues to attract research interest in several cutting-edge areas. The compound's potential in material science, particularly for developing functional polymers and smart materials, is being actively explored. Additionally, its role in bioconjugation chemistry offers possibilities for drug delivery systems and diagnostic agents, aligning with current trends in "targeted therapeutics" and "precision medicine."

Safety considerations for handling N-methoxypyrrolidin-3-amine follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. The compound's storage stability and compatibility with common laboratory materials have been well-documented, providing practical guidance for researchers working with this material.

In conclusion, N-methoxypyrrolidin-3-amine (CAS No. 738549-93-4) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features, combined with growing interest in nitrogen heterocycles and pharmacologically active scaffolds, ensure its continued relevance in chemical research and drug development. As synthetic methodologies advance and new therapeutic needs emerge, this compound is likely to maintain its position as an important building block in modern chemistry.